![molecular formula C23H27NO3 B5141745 [1-(1-benzofuran-2-ylmethyl)-4-(2-phenoxyethyl)-4-piperidinyl]methanol](/img/structure/B5141745.png)
[1-(1-benzofuran-2-ylmethyl)-4-(2-phenoxyethyl)-4-piperidinyl]methanol
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Overview
Description
[1-(1-benzofuran-2-ylmethyl)-4-(2-phenoxyethyl)-4-piperidinyl]methanol, also known as BPAP, is a synthetic compound that has gained attention in recent years due to its potential as a therapeutic drug. BPAP belongs to the class of arylpiperazine compounds and has been found to have unique properties that make it a promising candidate for the treatment of various neurological disorders.
Mechanism of Action
The exact mechanism of action of [1-(1-benzofuran-2-ylmethyl)-4-(2-phenoxyethyl)-4-piperidinyl]methanol is not fully understood, but it is believed to act through a variety of pathways in the brain. This compound has been found to enhance the release of dopamine and norepinephrine, two neurotransmitters that are involved in mood regulation and cognitive function. Additionally, this compound has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to increase the activity of the enzyme tyrosine hydroxylase, which is involved in the synthesis of dopamine and norepinephrine. Additionally, this compound has been shown to increase the density of dopamine receptors in the brain, which may contribute to its effects on mood and cognition.
Advantages and Limitations for Lab Experiments
[1-(1-benzofuran-2-ylmethyl)-4-(2-phenoxyethyl)-4-piperidinyl]methanol has several advantages as a research tool. It is a synthetic compound that can be easily synthesized and purified, and it has been extensively studied for its potential therapeutic applications. However, there are also limitations to its use in lab experiments. This compound is a relatively new compound, and its exact mechanism of action is not fully understood. Additionally, there are potential safety concerns associated with its use, as with any experimental drug.
Future Directions
There are several potential future directions for research on [1-(1-benzofuran-2-ylmethyl)-4-(2-phenoxyethyl)-4-piperidinyl]methanol. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound has been shown to have potential as a treatment for depression and anxiety, and further research is needed to fully understand its effects on mood and cognition. Finally, there is potential for this compound to be used as a research tool to better understand the mechanisms underlying neurological disorders.
Synthesis Methods
[1-(1-benzofuran-2-ylmethyl)-4-(2-phenoxyethyl)-4-piperidinyl]methanol can be synthesized through a multi-step process involving the reaction of 2-(2-phenoxyethyl)-1-benzofuran with piperidine and formaldehyde. The resulting product is then purified through column chromatography to obtain this compound in its pure form.
Scientific Research Applications
[1-(1-benzofuran-2-ylmethyl)-4-(2-phenoxyethyl)-4-piperidinyl]methanol has been extensively studied for its potential therapeutic applications. It has been found to have a variety of neurological effects, including the enhancement of cognitive function, antidepressant effects, and anti-anxiety effects. Additionally, this compound has been shown to have neuroprotective properties, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
[1-(1-benzofuran-2-ylmethyl)-4-(2-phenoxyethyl)piperidin-4-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27NO3/c25-18-23(12-15-26-20-7-2-1-3-8-20)10-13-24(14-11-23)17-21-16-19-6-4-5-9-22(19)27-21/h1-9,16,25H,10-15,17-18H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWBHTJMCFBYDFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(CCOC2=CC=CC=C2)CO)CC3=CC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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